Cas no 868218-90-0 (2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-90-0
• MF: C₁₆H₁₄ClN₃O₄S₂
• MW: 411.883059978485
• CID: 6447658
• PubChem ID: 2148829
• Update Time: 2025-06-11

2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-((3-chlorobenzyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• F1804-0283
• 868218-90-0
• AKOS024609798
• 2-[(3-chlorophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• 2-{[(3-chlorophenyl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14ClN3O4S2/c17-13-3-1-2-12(10-13)11-25-16-18-8-9-19(16)26(23,24)15-6-4-14(5-7-15)20(21)22/h1-7,10H,8-9,11H2
• InChI Key： JPXGKYXKUDSGFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NCCN1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 411.0114260g/mol
• Monoisotopic Mass: 411.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Introduction to Compound with CAS No. 868218-90-0 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 868218-90-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. The chemical name of this compound is 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, which reveals a complex and sophisticated molecular structure. This compound belongs to the class of heterocyclic organic compounds, specifically imidazoles, which are known for their diverse biological activities and potential therapeutic applications.

The structural features of this compound make it a promising candidate for further investigation in various pharmaceutical applications. The presence of a 3-chlorophenylmethylsulfanyl group and a 4-nitrobenzenesulfonyl moiety suggests that it may exhibit unique interactions with biological targets, making it a valuable tool for drug discovery and development.

In recent years, there has been a growing interest in the development of novel imidazole derivatives due to their broad spectrum of biological activities. Imidazoles are known to interact with various biological targets, including enzymes and receptors, which makes them suitable for the development of drugs targeting a wide range of diseases. The specific substitution pattern in the molecule 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole is likely to contribute to its unique pharmacological properties.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are involved in a variety of pathological conditions, including autoimmune diseases, chronic inflammation, and cancer. Recent studies have shown that imidazole derivatives can modulate inflammatory pathways by interacting with key enzymes and receptors involved in inflammation. The 4-nitrobenzenesulfonyl group in this compound may play a crucial role in its anti-inflammatory activity by inhibiting the activity of enzymes such as COX-2 and LOX.

The pharmacological activity of this compound has been further explored in preclinical studies. These studies have revealed that it exhibits potent anti-inflammatory effects without significant side effects. The mechanism of action of this compound is believed to involve the inhibition of nuclear factor kappa B (NF-κB) signaling, which is a key pathway involved in inflammation. By inhibiting NF-κB, this compound can reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

In addition to its anti-inflammatory properties, this compound has also shown promise in the treatment of neurological disorders. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress and neuroinflammation. Studies have indicated that imidazole derivatives can protect against oxidative damage by scavenging reactive oxygen species (ROS) and modulating inflammatory responses. The presence of the 3-chlorophenylmethylsulfanyl group in this compound may contribute to its neuroprotective effects by enhancing its ability to interact with antioxidant enzymes and receptors.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. The key step in the synthesis is the introduction of the 4-nitrobenzenesulfonyl group onto the imidazole ring. This step can be achieved through nucleophilic aromatic substitution or other coupling reactions depending on the specific synthetic route chosen. The choice of solvent and reaction conditions is critical to ensure high selectivity and yield.

The analytical characterization of this compound has been performed using various spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the crystal structure of this compound, which provides insights into its molecular interactions and binding modes.

In conclusion, compound with CAS number 868218-90-0, named 2-{(3-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, is a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development, particularly in the treatment of inflammatory diseases and neurological disorders. Further research is needed to fully elucidate its pharmacological properties and develop effective therapeutic strategies based on its structure.